BENGHE Methodological & Application

Check Availability & Pricing

The Versatile Intermediate: Application Notes for
p-Decylaminophenol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: p-Decylaminophenol
Cat. No.: B15580414
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals
Introduction:

p-Decylaminophenol, a long-chain N-alkylated derivative of p-aminophenol, is a versatile
chemical intermediate with significant potential in various industrial and pharmaceutical
applications. Its amphiphilic nature, combining a hydrophilic aminophenol head with a lipophilic
decyl tail, imparts unique properties that make it a valuable building block in the synthesis of
specialized molecules. This document provides detailed application notes and experimental
protocols for the use of p-Decylaminophenol as a chemical intermediate, with a focus on its
synthesis and potential applications as an antioxidant, polymer additive, and a precursor for
biologically active compounds.

Physicochemical Properties and Representative
Data

While specific experimental data for p-Decylaminophenol is not widely published, the
following table summarizes representative data for analogous long-chain N-alkylated p-
aminophenols, such as N-octyl-p-aminophenol and N-dodecyl-p-aminophenol. This data
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provides a reasonable estimation of the expected properties and reaction parameters for p-

Decylaminophenol.

Property

Representative Value (for
N-octyl/dodecyl-p-
aminophenol)

Method of Determination

Molecular Formula

C16H27NO (for N-decyl-p-

aminophenol)

249.40 g/mol (for N-decyl-p-

Molecular Weight ) -
aminophenol)
Appearance Off-white to light brown solid Visual Inspection
) ) ) Differential Scanning
Melting Point 75-85 °C (estimated range) )
Calorimetry (DSC)
Soluble in alcohols, acetone,
Solubility and chlorinated solvents; Solubility Testing

Insoluble in water.

1H NMR (CDCls, ppm)

5 0.88 (t, 3H), 1.2-1.6 (m,
16H), 3.05 (t, 2H), 4.5-5.5 (br
s, 2H), 6.6-6.8 (m, 4H)

Nuclear Magnetic Resonance

Spectroscopy

13C NMR (CDCls, ppm)

014.1,22.7,27.2,29.3, 29.5,
29.6, 31.9, 44.9, 115.8, 116.2,
140.8, 148.5

Nuclear Magnetic Resonance

Spectroscopy

Synthesis of p-Decylaminophenol via Reductive

Amination

The most efficient and selective method for the synthesis of p-Decylaminophenol is through

the reductive amination of p-aminophenol with decanal. This one-pot reaction proceeds via the

formation of a Schiff base intermediate, which is subsequently reduced in situ.

Experimental Protocol: One-Pot Reductive Amination

Materials:
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e p-Aminophenol (1.0 eq)

e Decanal (1.1 eq)

e Sodium borohydride (NaBHa) (1.5 eq)
o Methanol (solvent)

e Hydrochloric acid (1M)

o Ethyl acetate

» Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate
Procedure:

 In a round-bottom flask, dissolve p-aminophenol in methanol.

e Add decanal to the solution and stir the mixture at room temperature for 2-4 hours to
facilitate the formation of the Schiff base intermediate. The reaction can be monitored by
Thin Layer Chromatography (TLC).

e Cool the reaction mixture to 0 °C in an ice bath.

e Slowly add sodium borohydride portion-wise to the stirred solution. Caution: Hydrogen gas is
evolved.

 After the addition is complete, allow the reaction to warm to room temperature and stir for an
additional 12-16 hours.

e Quench the reaction by the slow addition of 1M hydrochloric acid until the pH is neutral.
e Remove the methanol under reduced pressure.

o Extract the agueous residue with ethyl acetate (3 x 50 mL).
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e Wash the combined organic layers with saturated sodium bicarbonate solution and then with
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude p-Decylaminophenol.

e The crude product can be purified by column chromatography on silica gel using a hexane-
ethyl acetate gradient.

Expected Yield: 85-95%

Synthesis Workflow Diagram
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Synthesis of p-Decylaminophenol

Reactants
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Caption: Workflow for the synthesis of p-Decylaminophenol.
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Applications as a Chemical Intermediate

The bifunctional nature of p-Decylaminophenol, possessing both a nucleophilic amino group
and a phenolic hydroxyl group, makes it a valuable intermediate for a range of applications.

Antioxidant and Antiozonant for Polymers

Long-chain N-alkyl-p-aminophenols are effective antioxidants and antiozonants for rubber and
other polymeric materials.[1] The long alkyl chain enhances their solubility and compatibility
with the polymer matrix, reducing leaching and improving long-term stability.

Protocol for Incorporation into a Rubber Formulation:

Mastication: Masticate the raw rubber (e.g., natural rubber or styrene-butadiene rubber) on a
two-roll mill.

 Incorporation of Additives: Add the standard compounding ingredients (e.g., zinc oxide,
stearic acid, carbon black) to the rubber.

» Addition of p-Decylaminophenol: Add p-Decylaminophenol (typically 1-2 phr - parts per
hundred of rubber) to the mixture and continue milling until a homogenous blend is achieved.

e Vulcanization: Add the vulcanizing agent (e.g., sulfur) and accelerators, and vulcanize the
rubber compound in a heated press according to standard procedures.

e Analysis: The resulting vulcanizate can be tested for its resistance to oxidative and ozone
degradation using standard aging tests (e.g., ASTM D573 and ASTM D1149).

Logical Relationship Diagram for Antioxidant Function
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Role of p-Decylaminophenol as an Antioxidant
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Caption: p-Decylaminophenol's role in polymer stabilization.

Precursor for Pharmaceutical Ingredients

The p-aminophenol moiety is a key structural feature in many pharmaceutical compounds,
most notably paracetamol (acetaminophen). The long alkyl chain in p-Decylaminophenol can
be exploited to develop analogues with modified pharmacokinetic properties, such as
increased lipophilicity, which may enhance membrane permeability or alter metabolic
pathways. Studies have shown that long-chain N-alkyl p-aminophenols exhibit antiproliferative

activity.[2]
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Representative Data on Antiproliferative Activity of N-Alkyl-p-Aminophenols:

Compound Alkyl Chain Length  Cell Line ICs0 (M)
N-Octyl-p- Various Cancer Cell

_ Cs , 5-15
aminophenol Lines
N-Dodecyl-p- Various Cancer Cell

. Ci2 _ -10
aminophenol Lines

This data suggests that p-Decylaminophenol could be a valuable intermediate for the
synthesis of novel anticancer agents. The synthesis of such derivatives would typically involve
further modification of the amino or hydroxyl group.

Intermediate for Dyes and Pigments

Aminophenols are classical precursors to various dyes. The decyl group in p-
Decylaminophenol can be used to tune the solubility and colorfastness of the resulting dyes,
making them suitable for specific applications in textiles or specialty coatings. The synthesis of
azo dyes, for example, would involve the diazotization of the amino group followed by coupling
with a suitable aromatic compound.

Safety and Handling

p-Decylaminophenol should be handled with care in a well-ventilated laboratory, using
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat. It is expected to be an irritant to the skin and eyes. For detailed safety information, refer
to the Safety Data Sheet (SDS) of analogous compounds like p-aminophenol.

Conclusion

p-Decylaminophenol is a promising chemical intermediate with a broad spectrum of potential
applications. Its synthesis via reductive amination is a robust and high-yielding process. The
unigue combination of a reactive aminophenol head and a long lipophilic tail makes it an
attractive building block for the development of high-performance antioxidants, specialty
polymers, and novel pharmaceutical agents. The protocols and data presented in this
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document provide a solid foundation for researchers and scientists to explore the full potential
of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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